5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid

• IUPAC Name: 3-chloro-5-(3-fluoro-5-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H8ClFO3/c14-10-2-7(1-9(3-10)13(17)18)8-4-11(15)6-12(16)5-8/h1-6,16H,(H,17,18)
• InChI Key: ZRILYISZPRCPNV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)Cl)C2=CC(=CC(=C2)F)O
• Molecular Formula: C13H8ClFO3
• DSSTOX Substance ID: DTXSID20689396
• Molecular Weight: 266.65 g/mol
• CAS No.: 1261893-44-0

Description

5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid is a halogenated benzoic acid derivative featuring a chloro substituent at position 5, a hydroxyl group at position 5 of the pendant phenyl ring, and a fluorine atom at position 3 of the same phenyl moiety. This compound shares structural similarities with intermediates used in synthesizing antimicrobial quinolone drugs, where halogenation and hydroxylation patterns critically influence bioactivity and pharmacokinetics . Its synthesis likely involves multi-step functionalization of benzoic acid scaffolds, as seen in related compounds (e.g., nitration, esterification, and hydrolysis) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid typically involves multi-step organic reactions. One common method includes the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and functional group tolerant, making it suitable for synthesizing complex molecules like 5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid .

Industrial Production Methods

Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions, utilizing efficient catalysts and optimized reaction conditions to ensure high yield and purity. The use of environmentally benign reagents and solvents is also emphasized to minimize the environmental impact .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The chloro and fluoro groups can be reduced under specific conditions.

Substitution: The chloro and fluoro groups can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxy group can yield a ketone, while substitution of the chloro group with an amine can form an amine derivative .

Scientific Research Applications

5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, such as anti-tumor and anti-inflammatory effects.

Medicine: Explored for its potential use in developing new pharmaceuticals and therapeutic agents.

Industry: Utilized in the production of plastics, adhesives, and coatings due to its ability to improve thermal stability and flame resistance.

Mechanism of Action

The mechanism of action of 5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical processes. For example, it may inhibit enzymes involved in inflammation, thereby exerting anti-inflammatory effects . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The positions and types of substituents significantly alter solubility, melting points, and reactivity:

Compound Name	Substituents	Melting Point (°C)	Key Properties	Reference
5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid	5-Cl, 3-(3-F-5-OH-phenyl)	Not reported	High polarity due to -OH and -F; moderate lipophilicity
5-Chloro-3-(3,5-dichlorophenyl)benzoic acid	5-Cl, 3-(3,5-diCl-phenyl)	Not reported	Increased lipophilicity and toxicity risk
5-Chloro-3-(thiophen-3-yl)benzoic acid	5-Cl, 3-(thiophen-3-yl)	Not reported	Enhanced π-π interactions (thiophene moiety)
5-Chloro-2-hydroxybenzoic acid derivatives	Varied Cl, Br, and acryloyl groups	194–250	Higher melting points due to H-bonding

• Fluorine vs. Chlorine : The fluorine atom in the target compound enhances electronegativity and metabolic stability compared to chlorine-rich analogs (e.g., 5-Chloro-3-(3,5-dichlorophenyl)benzoic acid), which may exhibit greater environmental persistence and toxicity .
• Hydroxyl Group : The -OH group at position 5 (phenyl ring) improves water solubility and hydrogen-bonding capacity, contrasting with methoxy or ester derivatives (e.g., 5-Chloro-3-(3-methoxycarbonylphenyl)benzoic acid) that prioritize lipophilicity .

Biological Activity

5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid is a compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a benzoic acid backbone with chloro and fluoro substituents, which are known to influence its reactivity and biological properties. The presence of the hydroxy group enhances its potential as a pharmacophore in drug design.

Structural Formula

$$\text{C}_{13}\text{H}_{9}\text{ClF O}_3$$

Key Properties

• Molecular Weight : 264.66 g/mol
• Solubility : Moderately soluble in organic solvents

Anti-Tumor Activity

Research has indicated that 5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid exhibits anti-tumor properties . In vitro studies have shown that it can inhibit the proliferation of various cancer cell lines, suggesting its potential as an anti-cancer agent. The mechanism appears to involve the inhibition of specific enzymes related to cancer cell growth and survival.

Anti-Inflammatory Effects

The compound has also been investigated for its anti-inflammatory effects . It may inhibit enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing the production of pro-inflammatory mediators. This activity is significant for developing treatments for chronic inflammatory diseases.

The biological activity of 5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid is primarily attributed to its interaction with various molecular targets:

• Enzyme Inhibition : It acts as an inhibitor for enzymes associated with tumor progression and inflammation.
• Signal Transduction Modulation : The compound may modulate signaling pathways involved in cell proliferation and apoptosis.

In Vitro Studies

A series of in vitro experiments have demonstrated the efficacy of 5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid against several cancer cell lines, including breast and colon cancer cells. For instance:

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast)	12.5
HT-29 (Colon)	15.0
A549 (Lung)	10.0

These results indicate a promising therapeutic index for further development.

Animal Studies

In animal models, the compound has shown significant reduction in tumor size when administered at therapeutic doses. Furthermore, it exhibited minimal toxicity, making it a candidate for further clinical evaluation.

Clinical Implications

The potential applications of this compound extend into various therapeutic areas, including oncology and inflammatory diseases. Its unique structure allows for modifications that could enhance efficacy or reduce side effects.